N-[3,5-bis(2,2,2-trifluoroethoxy)phenyl]-1-methyl-4-nitro-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[3,5-bis(2,2,2-trifluoroethoxy)phenyl]-2-methyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C15H12F6N4O5/c1-24-12(11(5-22-24)25(27)28)13(26)23-8-2-9(29-6-14(16,17)18)4-10(3-8)30-7-15(19,20)21/h2-5H,6-7H2,1H3,(H,23,26)
• InChI Key: UCQNCDCZQZXZCH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)[N+](=O)[O-])C(=O)NC2=CC(=CC(=C2)OCC(F)(F)F)OCC(F)(F)F
• Molecular Formula: C15H12F6N4O5
• Molecular Weight: 442.27 g/mol

Description

The compound “N-[3,5-bis(2,2,2-trifluoroethoxy)phenyl]-1-methyl-4-nitro-1H-pyrazole-5-carboxamide” is a derivative of 1,3-thiazolidin-4-one with a 2,5-bis (2,2,2-trifluoroethoxy) phenyl moiety. It has been computationally developed and evaluated for its bioactivity.

Synthesis Analysis

The compound was synthesized through a multistep reaction sequence. The process involved the condensation of various aldehydes and acetophenones with a laboratory-synthesized acid hydrazide, which afforded the Schiff’s bases. Cyclization of the Schiff bases yielded 1,3,4-oxadiazole derivatives.

Molecular Structure Analysis

The molecular structure of the compound was characterized using a variety of methods, including nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and Fourier transform infrared (FTIR) radiation.

Chemical Reactions Analysis

The compound was found to have significant bioactivity evaluations. The bridging −NH group forms a hydrogen bond with Glu 260 of synthesized derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound were predicted using ADMET (chemical absorption, distribution, metabolism, excretion, and toxicity) prediction. Most of the synthesized compounds follow Lipinski’s rule of 5.

Mechanism of Action

The compound was evaluated for its anti-cancer and anti-diabetic properties. Molecular docking experiments were performed on the synthesized compounds, followed by a molecular dynamic simulation. The findings revealed that almost all of the compounds had considerable binding to AURKA and VEGFR-2 residues.